Cas no 209742-72-3 (2-(1,3-benzothiazol-2-yl)propanoic acid)

• Product Name: 2-(1,3-benzothiazol-2-yl)propanoic acid
• CAS No: 209742-72-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 242151
• PubChem ID: 21392008
• Update Time: 2025-10-30

2-(1,3-benzothiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleaceticacid, a-methyl-
• 2-Benzothiazoleaceticacid,alpha-methyl-(9CI)
• 2-(1,3-benzothiazol-2-yl)propanoic acid
• EN300-1828673
• SCHEMBL3963337
• 2-(Benzo[d]thiazol-2-yl)propanoic acid
• 209742-72-3

• Inchi： 1S/C10H9NO2S/c1-6(10(12)13)9-11-7-4-2-3-5-8(7)14-9/h2-6H,1H3,(H,12,13)
• InChI Key： DYFOZNOSAPXUGD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C(=O)O)C

Computed Properties

• Exact Mass: 207.035
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.4

Additional information on 2-(1,3-benzothiazol-2-yl)propanoic acid

Introduction to 2-(1,3-benzothiazol-2-yl)propanoic acid (CAS No. 209742-72-3)

2-(1,3-benzothiazol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 209742-72-3, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzothiazole moiety linked to a propanoic acid backbone, has garnered attention due to its versatile structural properties and potential biological activities. The benzothiazole ring is a well-documented scaffold in medicinal chemistry, known for its role in various pharmacological applications, while the propanoic acid side chain introduces functionality that can modulate reactivity and interaction with biological targets.

The structural configuration of 2-(1,3-benzothiazol-2-yl)propanoic acid positions it as a promising candidate for further investigation in drug discovery. The presence of the benzothiazole unit suggests potential interactions with enzymes and receptors, which are critical for developing therapeutic agents. Additionally, the carboxylic acid group at the end of the propanoic chain offers opportunities for derivatization, enabling the creation of analogs with enhanced pharmacokinetic or pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2-(1,3-benzothiazol-2-yl)propanoic acid might interact with biological systems. Studies indicate that the benzothiazole moiety can engage in hydrogen bonding and π-stacking interactions, which are pivotal for binding affinity and specificity. These interactions are often exploited in the design of small-molecule inhibitors targeting various disease pathways. The propanoic acid moiety, on the other hand, can participate in salt formation or act as a linker in more complex molecular architectures, further expanding its utility.

In the context of current research, 2-(1,3-benzothiazol-2-yl)propanoic acid has been explored for its potential role in modulating inflammatory pathways. Benzothiazole derivatives are known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The propanoic acid group may enhance solubility and bioavailability, making this compound a viable candidate for oral administration. Preliminary in vitro studies have shown promising results in reducing pro-inflammatory cytokine production, suggesting its therapeutic potential in conditions like arthritis or inflammatory bowel disease.

The synthesis of 2-(1,3-benzothiazol-2-yl)propanoic acid is another area of interest. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzothiazole ring system. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis. These advancements not only make the compound more accessible but also align with global efforts to promote environmentally responsible chemical manufacturing.

Future directions for research on 2-(1,3-benzothiazol-2-yl)propanoic acid include exploring its role in neurological disorders. The benzothiazole scaffold has shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter activity. The propanoic acid group could serve as a site for further functionalization to enhance target specificity or improve blood-brain barrier penetration. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these investigations.

The compound's potential extends beyond traditional therapeutic applications. Its unique structure makes it a valuable building block for designing novel materials with specialized properties. For instance, derivatives of 2-(1,3-benzothiazol-2-yl)propanoic acid could be incorporated into polymers or coatings that exhibit enhanced durability or biodegradability. Such applications would be particularly relevant in industries requiring sustainable solutions.

Regulatory considerations are also important when evaluating the commercial viability of 2-(1,3-benzothiazol-2-yl)propanoic acid. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets high-quality standards for pharmaceutical use. Furthermore, ongoing clinical trials are essential to validate its safety and efficacy before it can be approved for human consumption. Regulatory agencies often require comprehensive toxicological data to assess potential risks associated with new chemical entities.

In conclusion, 2-(1,3-benzothiazol-2-yl)propanoic acid (CAS No. 209742-72-3) represents a multifaceted compound with significant potential across multiple domains of research and industry. Its structural features offer opportunities for developing novel therapeutics while also serving as a versatile building block for advanced materials. Continued investigation into its biological activities and synthetic pathways will likely uncover even more applications for this remarkable molecule.